Cas no 1805844-03-4 (Ethyl 4-(bromomethyl)-2-(2-oxopropyl)benzoate)

• Product Name: Ethyl 4-(bromomethyl)-2-(2-oxopropyl)benzoate
• CAS No: 1805844-03-4
• MF: C₁₃H₁₅BrO₃
• MW: 299.160403490067
• CID: 4950616
• Update Time: 2025-06-07

Ethyl 4-(bromomethyl)-2-(2-oxopropyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(bromomethyl)-2-(2-oxopropyl)benzoate

• Inchi： 1S/C13H15BrO3/c1-3-17-13(16)12-5-4-10(8-14)7-11(12)6-9(2)15/h4-5,7H,3,6,8H2,1-2H3
• InChI Key： WRQKDWMJKPLDSK-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(C(=O)OCC)=C(C=1)CC(C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 278
• XLogP3: 2.3
• Topological Polar Surface Area: 43.4

Additional information on Ethyl 4-(bromomethyl)-2-(2-oxopropyl)benzoate

Ethyl 4-(bromomethyl)-2-(2-oxopropyl)benzoate (CAS No. 1805844-03-4): A Versatile Organic Synthon in Pharmaceutical and Biomedical Research

Ethyl 4-(bromomethyl)-2-(2-oxopropyl)benzoate, identified by the unique CAS number 1805844-03-4, is a structurally complex organic compound that has garnered significant attention in the fields of medicinal chemistry and biotechnology. This ester derivative features a substituted benzene ring with two distinct functional groups: a bromomethyl group at the para position and a 2-oxopropyl (ketone-containing propyl) chain at the ortho position, esterified with an ethyl moiety. The combination of these moieties provides a platform for diverse chemical transformations, making it a valuable intermediate in the synthesis of biologically active molecules.

The structural versatility of Ethyl 4-(bromomethyl)-2-(2-oxopropyl)benzoate stems from its dual reactivity centers. The bromomethyl group (–CH₂Br) serves as an excellent electrophilic site for nucleophilic substitution reactions, enabling the introduction of various functional groups such as amines, alcohols, or thiols. Meanwhile, the 2-oxopropyl chain (–CH₂C(O)CH₃) offers opportunities for enolization and Michael addition reactions, which are critical in constructing heterocyclic frameworks common in pharmaceuticals. Recent studies have highlighted its role as a building block for designing small-molecule inhibitors targeting key enzymes in metabolic pathways, particularly those involving acetyl-CoA carboxylase and fatty acid synthase.

Synthetic methodologies for this compound have evolved to align with modern green chemistry principles. Traditional approaches often relied on bromination of methyl benzoates followed by selective alkylation steps, but newer protocols emphasize atom-efficient processes using transition-metal-catalyzed cross-coupling reactions. For instance, palladium-catalyzed allylic alkylation has been optimized to install the bromomethyl functionality with high regioselectivity and yield. These advancements not only improve scalability but also reduce environmental impact by minimizing byproduct formation and energy consumption during synthesis.

In the context of drug discovery, compounds bearing similar architectures to Ethyl 4-(bromomethyl)-2-(2-oxopropyl)benzoate have demonstrated promising pharmacological profiles. A 2023 study published in *Journal of Medicinal Chemistry* reported that derivatives incorporating both brominated methyl groups and ketone functionalities exhibited enhanced binding affinities to G-protein-coupled receptors (GPCRs), a major class of therapeutic targets. The specific substitution pattern observed in this molecule was found to improve lipophilicity while maintaining solubility characteristics crucial for oral bioavailability.

The ester linkage (–COOEt) present in this compound plays a pivotal role in its application as a prodrug precursor. Researchers at ETH Zurich recently demonstrated that ester hydrolysis under physiological conditions could be fine-tuned by modifying adjacent substituents, allowing controlled release of active metabolites within target tissues. This property is particularly advantageous for developing drugs with site-specific activity profiles or reduced systemic toxicity.

Mechanistic investigations into the reactivity of the bromomethyl group have revealed intriguing kinetic behaviors under different reaction conditions. A comparative study from MIT's Department of Chemistry showed that microwave-assisted nucleophilic substitutions using this motif achieved reaction times up to 75% shorter than conventional heating methods without compromising stereoselectivity. Such findings underscore its compatibility with modern synthetic techniques aimed at accelerating research timelines.

In materials science applications, derivatives of this compound have been explored as components in photovoltaic systems due to their conjugated π-electron systems and bromine-induced electron-withdrawing effects. The integration of both aromatic and aliphatic functionalities allows precise tuning of electronic properties through strategic functional group modifications—a capability demonstrated in recent work by the University of Tokyo on organic semiconductor design.

The biological evaluation of related structures has identified several SAR (Structure-Activity Relationship) patterns relevant to anti-inflammatory activity. When compared to traditional NSAIDs like ibuprofen, compounds featuring the same ketone-branched architecture showed improved COX enzyme selectivity ratios while maintaining comparable analgesic efficacy across multiple preclinical models.

In analytical chemistry contexts, this compound serves as an important reference standard for NMR spectroscopy training programs due to its distinct spectral signatures from both aromatic protons and characteristic ketone coupling patterns. Educational institutions worldwide now include it in their chemical libraries for teaching advanced spectroscopic interpretation techniques.

Ongoing research into enzymatic transformations involving this scaffold has uncovered novel biocatalytic pathways for selective hydroxylation at specific carbon positions along the propyl chain. These discoveries open new avenues for chiral center generation without requiring traditional chromatographic separations—a breakthrough highlighted in *Nature Catalysis* earlier this year.

The compound's compatibility with solid-phase synthesis methods has been validated through recent developments in combinatorial chemistry approaches. By attaching it to polymer supports via stable linkers like trityl esters or hydrazide bonds, research teams can efficiently screen thousands of analogs simultaneously while preserving the integrity of both the brominated and ketone functionalities throughout multiple reaction cycles.

In academic research settings, this molecule frequently appears as an intermediate in total syntheses projects targeting natural products with complex ring systems. Its ability to participate in both electrophilic aromatic substitution reactions and nucleophilic acyl substitutions makes it particularly useful when constructing polycyclic frameworks found in marine-derived alkaloids or fungal metabolites studied extensively since 2019.

The thermodynamic stability profile has been systematically characterized using DSC (Differential Scanning Calorimetry) techniques combined with computational modeling via Gaussian software packages. These studies revealed optimal storage conditions between -15°C to -5°C when preserved under argon atmosphere—an important consideration for long-term sample integrity during extended research projects requiring multi-step syntheses involving sensitive functional groups like bromides or esters.

In agrochemical development programs worldwide since 2018, similar molecular architectures have shown potential as herbicide precursors due to their ability to mimic plant hormone structures after enzymatic conversion within target organisms' metabolic pathways—an area currently being explored through international collaborative efforts between CROs specializing in crop protection solutions.